Cas no 10179-95-0 (9H-Purine,2,8-bis(methylthio)-)
10179-95-0 structure
Product Name:9H-Purine,2,8-bis(methylthio)-
CAS No:10179-95-0
MF:C7H8N4S2
MW:212.295217514038
CID:219475
PubChem ID:232140
Update Time:2025-04-19
9H-Purine,2,8-bis(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purine,2,8-bis(methylthio)-
- 2,8-bis(methylsulfanyl)-7H-purine
- 2,8-bis(methylsulfanyl)-9H-purine
- 2,8-Bis-methylmercapto-7(9)H-purin
- 2,8-Bis-methylmercapto-purin
- 2,8-bis-methylsulfanyl-7(9)H-purine
- AC1L5N8N
- AC1Q4H66
- AC1Q4WQS
- AR-1D5277
- CTK4A0268
- NSC29190
- 2,8-dimethylthiopurine
- 10179-95-0
- DTXSID00283033
- NSC-29190
- 2,8-Bis(methylthio)-9H-purine
-
- Inchi: 1S/C7H8N4S2/c1-12-6-8-3-4-5(10-6)11-7(9-4)13-2/h3H,1-2H3,(H,8,9,10,11)
- InChI Key: SLWGPMQRESBAGB-UHFFFAOYSA-N
- SMILES: S(C)C1=NC2=C(C=NC(=N2)SC)N1
Computed Properties
- Exact Mass: 211.01141
- Monoisotopic Mass: 212.01903862g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 105Ų
Experimental Properties
- PSA: 54.46
- LogP: 1.79670
9H-Purine,2,8-bis(methylthio)- Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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